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Compound of Interest

Compound Name: Acid Brown 14

Cat. No.: B1668934 Get Quote

An In-depth Technical Guide to the Safety and Handling of Acid Brown 14

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling precautions for all laboratory chemicals is paramount. This guide

provides a comprehensive overview of the safety protocols and technical data for Acid Brown
14 (C.I. 20195), a versatile azo dye.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of its safe handling. Acid Brown 14 is a red-brown powder with the following characteristics[1]

[2][3]:
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Property Value Source(s)

Molecular Formula C26H16N4Na2O8S2 [1][2][3][4][5][6]

Molecular Weight 622.54 g/mol [1][2][3]

CAS Number 5850-16-8 [2][3][4][5][6][7]

Appearance Red-brown powder [1][2][3]

pH 7.5 [2]

Water Solubility 1.55 g/L at 20°C [1]

Vapor Pressure 0.001 Pa at 25°C [1]

Density 1.744 g/cm³ at 20°C [1]

Storage Temperature Room Temperature [1][6]

Toxicological Data
The toxicological profile of Acid Brown 14 indicates moderate toxicity, though comprehensive

data is not always available or consistent across all sources. Prolonged exposure may lead to

skin sensitization or irritation, and inhalation of dust can cause respiratory discomfort[8].
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Test Result Species Source(s)

Acute Oral Toxicity

(LD50)
> 2000 mg/kg Rat [7]

Skin

Corrosion/Irritation

No data available;

may cause irritation in

sensitive individuals.

Prolonged or repeated

contact may cause

skin irritation.

Rabbit; Human [2][4][7]

Serious Eye

Damage/Irritation

No data available;

dust may cause

irritation and

inflammation.

Rabbit [2][4][7]

Respiratory or Skin

Sensitization
No data available [4][7]

Germ Cell

Mutagenicity

No data available;

mutagenicity data

reported.

[2][4]

Carcinogenicity

No conclusive

evidence. Not listed

by IARC or NTP.

[4][8]

Reproductive Toxicity No data available [4]

Specific Target Organ

Toxicity (Single

Exposure)

No data available;

may cause irritation of

the respiratory tract.

[2][4]

Specific Target Organ

Toxicity (Repeated

Exposure)

No data available [4]

Note: The statement "mutagenicity data reported" suggests that studies have been conducted,

but the results are not specified in the provided source[2].
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Experimental Protocols
Detailed experimental protocols for the toxicological data cited are not publicly available.

However, the methodologies for such tests generally follow standardized guidelines, such as

those from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (LD50): This test typically involves the administration of the substance to

a group of fasted animals (often rats) in graduated doses. The animals are observed for a set

period (e.g., 14 days) for signs of toxicity and mortality. The LD50 is the statistically

estimated dose that would be lethal to 50% of the animals.

Skin and Eye Irritation: These tests usually involve applying the substance to the skin or into

the eye of a test animal (commonly rabbits) and observing for signs of irritation, such as

redness, swelling, and inflammation over a specific duration.

Safety and Handling Precautions
Proper handling and storage are crucial to minimize the risks associated with Acid Brown 14.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when handling Acid Brown 14.

Personal Protective Equipment (PPE)

Respiratory Protection
(Dust respirator)

Hand Protection
(Protective gloves)

Eye Protection
(Safety glasses/goggles)

Skin and Body Protection
(Protective clothing, boots)

Handling Acid Brown 14

If dust is generated

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling Acid Brown 14.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1668934?utm_src=pdf-body
https://www.benchchem.com/product/b1668934?utm_src=pdf-body
https://www.benchchem.com/product/b1668934?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage
Handling: Always handle Acid Brown 14 in a well-ventilated area, preferably in a chemical

fume hood, to minimize dust generation and accumulation[2][4]. Avoid contact with skin,

eyes, and clothing[2][4]. After handling, wash hands and face thoroughly[4].

Storage: Store in a cool, dry, and dark place in a tightly closed container[2][4]. Keep away

from incompatible materials such as strong oxidizing and reducing agents[2][7].

Emergency Procedures
In the event of exposure or a spill, follow these first-aid and emergency measures.

Exposure Event First Aid Response

Medical Attention

Inhalation Move to fresh air

Skin Contact Rinse skin with water/shower

Eye Contact Rinse cautiously with water for several minutes

Ingestion Rinse mouth

Seek medical advice/attention

If feeling unwell

If irritation or rash occurs

If irritation persists

If feeling unwell

Click to download full resolution via product page

Caption: First aid procedures for exposure to Acid Brown 14.
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Inhalation: If inhaled, move the victim to fresh air and keep them at rest in a comfortable

breathing position. Seek medical attention if you feel unwell[4].

Skin Contact: Remove all contaminated clothing immediately. Rinse the affected skin with

plenty of water or shower. If skin irritation or a rash occurs, seek medical advice[4].

Eye Contact: Rinse the eyes cautiously with water for several minutes. If present, remove

contact lenses if it is easy to do so. Continue rinsing. If eye irritation persists, get medical

attention[4].

Ingestion: If swallowed, rinse the mouth. Seek medical advice if you feel unwell[4].

Spills: In case of a spill, clean it up immediately, observing all precautions outlined in the

PPE section. Avoid generating dust. Vacuum or sweep up the material and place it into a

suitable container for disposal[2].

Disposal Considerations
Dispose of Acid Brown 14 and its containers in accordance with local, regional, and national

regulations. Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste[2]. Recommended disposal methods, in order of preference, are recycling or

reworking if feasible, incineration at an authorized facility, or treatment at an approved waste

treatment facility[7].

Stability and Reactivity
Acid Brown 14 is stable under normal temperatures and pressures[2]. However, it is

incompatible with strong oxidizing and reducing agents[2][7]. Hazardous decomposition

products may include irritating and toxic fumes and gases during a fire[2]. Hazardous

polymerization will not occur[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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